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Compound of Interest

Compound Name: Diethylmalonic acid

Cat. No.: B123264

An In-depth Technical Guide to Diethylmalonic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diethylmalonic acid, a key
chemical intermediate. It covers its fundamental properties, synthesis, and applications, with a
focus on presenting clear, actionable information for laboratory and development settings.

Core Identification
CAS Number: 510-20-3[1][2][3][4]
IUPAC Nomenclature: 2,2-diethylpropanedioic acid[3]

Alternative names for this compound include Diethylpropanedioic acid and 3,3-
Pentanedicarboxylic acid.[1]

Chemical and Physical Properties

A summary of the key quantitative data for diethylmalonic acid is presented in the table below
for easy reference and comparison.
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Property Value Source
Molecular Formula C7H1204 [1112]
Molecular Weight 160.17 g/mol [11[2][3]
Melting Point 127-131 °C [1114]
Appearance White crystalline solid/powder [3114]

Very soluble in water; freely
Solubility soluble in alcohol and ether; [1]

slightly soluble in chloroform.

Percent Composition C 52.49%, H 7.55%, O 39.96% [1]

Synthesis of Diethylmalonic Acid: An Experimental
Protocol

The synthesis of diethylmalonic acid is a fundamental process for many research and
development applications. Below is a detailed experimental protocol based on established
chemical principles.

Objective: To synthesize diethylmalonic acid from diethyl malonate.
Materials:

¢ Diethyl malonate

e Sodium ethoxide

o Ethyl iodide

o Ethanol (absolute)

e Hydrochloric acid (concentrated)

e Sodium hydroxide
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» Diethyl ether

e Anhydrous magnesium sulfate

o Standard laboratory glassware (round-bottom flask, reflux condenser, dropping funnel,
separatory funnel, beaker, etc.)

e Heating mantle

o Magnetic stirrer

 Rotary evaporator

Workflow for the Synthesis of Diethylmalonic Acid:
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Step 1: Deprotonation

Diethyl Malonate + Sodium Ethoxide

Formation of Sodiomalonic Ester

Step 2: Diethylation

Sodiomalonic Ester + Ethyl lodide (2 eq.)

Formation of Diethyl Diethylmalonate

Step 3: Hydrolysis

Diethyl Diethylmalonate + NaOH (aq)

l

Formation of Disodium Diethylmalonate

Step 4: Acidification and Isolation

Disodium Diethylmalonate + HCI (conc)

Precipitation of Diethylmalonic Acid

Filtration, Washing, and Drying

Pure Diethylmalonic Acid

Click to download full resolution via product page

Caption: A four-step workflow for the synthesis of diethylmalonic acid.
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Procedure:

» Deprotonation: In a round-bottom flask equipped with a reflux condenser and a dropping
funnel, dissolve sodium metal in absolute ethanol to prepare sodium ethoxide. Cool the
solution in an ice bath. Add diethyl malonate dropwise to the sodium ethoxide solution with
constant stirring.

o Diethylation: To the resulting solution of sodiomalonic ester, add ethyl iodide dropwise. After
the addition is complete, reflux the mixture for 2-3 hours to ensure complete diethylation.

o Hydrolysis: After cooling, add a solution of sodium hydroxide to the reaction mixture and
reflux for another 2-3 hours to hydrolyze the ester groups.

 Acidification and Isolation: Cool the reaction mixture and carefully acidify with concentrated
hydrochloric acid until the solution is strongly acidic (test with litmus paper). The
diethylmalonic acid will precipitate out of the solution.

« Purification: Collect the crude product by filtration and wash with cold water. Recrystallize the
product from a suitable solvent, such as water or an ethanol/water mixture, to obtain pure
diethylmalonic acid. Dry the purified crystals under vacuum.

Logical Relationship in Synthesis

The synthesis of diethylmalonic acid is a classic example of malonic ester synthesis, which
relies on the acidity of the alpha-proton and subsequent alkylation.

. Deprotonation Enolate Formation Reaction Nucleophilic Attack 9 9 Reaction Ester Hydrolysis Final Product 9 /e
Diethyl Malonate on Alkyl Halide Diethyl Diethylmalonate (Acid/Base) Diethylmalonic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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